Cas no 2470279-71-9 (rac-(3aR,7aR)-3,3-dimethyl-octahydro-1H-pyrrolo3,2-bpyridin-2-one hydrochloride, cis)

Technical Introduction: rac-(3aR,7aR)-3,3-dimethyl-octahydro-1H-pyrrolo[3,2-b]pyridin-2-one hydrochloride is a stereochemically defined bicyclic lactam derivative, featuring a cis-fused pyrrolopyridine core. The compound's rigid, saturated structure and tertiary amine hydrochloride salt form enhance stability and solubility, making it suitable for synthetic and pharmaceutical applications. Its defined stereochemistry (3aR,7aR) ensures consistency in chiral environments, which is critical for research in medicinal chemistry, particularly in the development of bioactive molecules. The dimethyl substitution at the 3-position further modulates steric and electronic properties, offering tailored reactivity. This high-purity compound is ideal for use as a building block in heterocyclic synthesis or as a scaffold for drug discovery.
rac-(3aR,7aR)-3,3-dimethyl-octahydro-1H-pyrrolo3,2-bpyridin-2-one hydrochloride, cis structure
2470279-71-9 structure
Product Name:rac-(3aR,7aR)-3,3-dimethyl-octahydro-1H-pyrrolo3,2-bpyridin-2-one hydrochloride, cis
CAS No:2470279-71-9
MF:C9H17ClN2O
MW:204.697081327438
MDL:MFCD32710945
CID:5670126
PubChem ID:155819718
Update Time:2025-10-31

rac-(3aR,7aR)-3,3-dimethyl-octahydro-1H-pyrrolo3,2-bpyridin-2-one hydrochloride, cis Chemical and Physical Properties

Names and Identifiers

    • EN300-27082491
    • rac-(3aR,7aR)-3,3-dimethyl-octahydro-1H-pyrrolo[3,2-b]pyridin-2-one hydrochloride
    • 2470279-71-9
    • (3As,7aS)-3,3-dimethyl-3a,4,5,6,7,7a-hexahydro-1H-pyrrolo[3,2-b]pyridin-2-one;hydrochloride
    • rac-(3aR,7aR)-3,3-dimethyl-octahydro-1H-pyrrolo3,2-bpyridin-2-one hydrochloride, cis
    • MDL: MFCD32710945
    • Inchi: 1S/C9H16N2O.ClH/c1-9(2)7-6(11-8(9)12)4-3-5-10-7;/h6-7,10H,3-5H2,1-2H3,(H,11,12);1H/t6-,7+;/m0./s1
    • InChI Key: YQUUDRFTJDLVFT-UOERWJHTSA-N
    • SMILES: Cl.O=C1C(C)(C)[C@H]2[C@H](CCCN2)N1

Computed Properties

  • Exact Mass: 204.1029409g/mol
  • Monoisotopic Mass: 204.1029409g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 213
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 41.1Ų

rac-(3aR,7aR)-3,3-dimethyl-octahydro-1H-pyrrolo3,2-bpyridin-2-one hydrochloride, cis Pricemore >>

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Additional information on rac-(3aR,7aR)-3,3-dimethyl-octahydro-1H-pyrrolo3,2-bpyridin-2-one hydrochloride, cis

Comprehensive Overview of rac-(3aR,7aR)-3,3-dimethyl-octahydro-1H-pyrrolo[3,2-b]pyridin-2-one hydrochloride, cis (CAS No. 2470279-71-9)

The compound rac-(3aR,7aR)-3,3-dimethyl-octahydro-1H-pyrrolo[3,2-b]pyridin-2-one hydrochloride, cis (CAS No. 2470279-71-9) is a specialized chiral molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structural features, including the pyrrolopyridine core and dimethyl substitution, make it a valuable intermediate for drug discovery and development. Researchers are particularly interested in its potential applications in central nervous system (CNS) therapeutics and enzyme inhibition, aligning with current trends in precision medicine and targeted therapies.

One of the most frequently searched questions regarding this compound is: "What are the synthetic routes for rac-(3aR,7aR)-3,3-dimethyl-octahydro-1H-pyrrolo[3,2-b]pyridin-2-one hydrochloride?" The synthesis typically involves multi-step organic transformations, including cyclization, stereoselective reduction, and salt formation. The cis configuration of the molecule is crucial for its biological activity, which is why stereochemical control during synthesis is a key focus area. Recent advancements in asymmetric catalysis have improved the efficiency of producing this compound with high enantiomeric purity.

In terms of physicochemical properties, rac-(3aR,7aR)-3,3-dimethyl-octahydro-1H-pyrrolo[3,2-b]pyridin-2-one hydrochloride exhibits good solubility in polar solvents like water and methanol, which is advantageous for formulation development. Its hydrochloride salt form enhances stability and bioavailability, addressing common challenges in drug delivery. These characteristics make it a promising candidate for further pharmacological evaluation, especially in the context of neurodegenerative diseases and pain management, which are hot topics in current medical research.

The market demand for chiral building blocks like this compound is growing, driven by the pharmaceutical industry's need for high-purity intermediates. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for quality control, ensuring the compound meets stringent regulatory standards. Researchers also frequently inquire about "the stability of rac-(3aR,7aR)-3,3-dimethyl-octahydro-1H-pyrrolo[3,2-b]pyridin-2-one hydrochloride under various conditions", highlighting the importance of robust characterization data.

From a regulatory perspective, rac-(3aR,7aR)-3,3-dimethyl-octahydro-1H-pyrrolo[3,2-b]pyridin-2-one hydrochloride is not classified as a controlled substance, making it accessible for legitimate research purposes. However, proper handling and storage are recommended to maintain its integrity. The compound's potential applications in GPCR-targeted therapies and allosteric modulation are areas of active investigation, reflecting broader trends in drug discovery towards mechanistically diverse targets.

In summary, rac-(3aR,7aR)-3,3-dimethyl-octahydro-1H-pyrrolo[3,2-b]pyridin-2-one hydrochloride, cis (CAS No. 2470279-71-9) represents a sophisticated chemical entity with significant potential in modern medicinal chemistry. Its stereochemical complexity, synthetic accessibility, and pharmacological relevance position it as a compound of enduring interest to both academic and industrial researchers.

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